Cas no 1220028-44-3 (3-(4-Ethoxyphenoxy)azetidine)

3-(4-Ethoxyphenoxy)azetidine structure
3-(4-Ethoxyphenoxy)azetidine structure
Product Name:3-(4-Ethoxyphenoxy)azetidine
CAS No:1220028-44-3
MF:C11H15NO2
MW:193.242303133011
CID:4687995
PubChem ID:53409311
Update Time:2023-08-15

3-(4-Ethoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ETHOXYPHENOXY)AZETIDINE
    • Azetidine, 3-(4-ethoxyphenoxy)-
    • 3-(4-ethoxy-phenoxy)-azetidine
    • URMKALKQDGNPQL-UHFFFAOYSA-N
    • 3-(4-Ethoxyphenoxy)azetidine
    • Inchi: 1S/C11H15NO2/c1-2-13-9-3-5-10(6-4-9)14-11-7-12-8-11/h3-6,11-12H,2,7-8H2,1H3
    • InChI Key: URMKALKQDGNPQL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OCC)C1CNC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Topological Polar Surface Area: 30.5

3-(4-Ethoxyphenoxy)azetidine Pricemore >>

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